2,2-Difluorocyclohexanecarbaldehyde

• IUPAC Name: 2,2-difluorocyclohexane-1-carbaldehyde
• InChI: InChI=1S/C7H10F2O/c8-7(9)4-2-1-3-6(7)5-10/h5-6H,1-4H2
• InChI Key: BQJFCQYQHLABBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C=O)(F)F
• Molecular Formula: C7H10F2O
• Molecular Weight: 148.15 g/mol
• CAS No.: 1545621-53-1

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It may also include the class of compounds it belongs to and its applications.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This includes studying properties like solubility, melting point, boiling point, reactivity, etc. These properties can often be predicted using computational methods or determined experimentally.

Scientific Research Applications

Synthesis and Catalysis

2,2-Difluorocyclohexanecarbaldehyde is integral in the synthesis and catalysis of various compounds. The compound and its derivatives have been utilized in diverse chemical reactions to construct complex molecular architectures. For instance, derivatives like 2-bromo-cyclohexenecarbaldehydes have been pivotal in constructing compounds with potential biological, medicinal, and material applications, especially under palladium-catalyzed conditions (Ghosh & Ray, 2017). Similarly, 2,2'-bipyridine-5,5'-dicarbaldehyde has shown remarkable reactivity, particularly in the formation of macrocyclic [3+3] hexa Schiff base when condensed with enantiomerically pure trans-1,2-diaminocyclohexane (Hodačová & Buděšínský, 2007).

Organocatalytic Applications

The compound has been instrumental in organocatalysis. For instance, the organocatalytic domino reaction between 2-arylideneindane-1,3-diones and glutaraldehyde gives functionalized spirocyclohexane carbaldehydes with an all-carbon quaternary center. This reaction is characterized by high chemical yields and stereoselectivity, illustrating the synthetic versatility of cyclohexanecarbaldehydes in organic synthesis (Anwar, Li, & Chen, 2014).

Fluorination and Functionalization

The chemical's derivatives play a significant role in fluorination and functionalization processes. Difluoromethylation and monofluoromethylation are crucial synthetic methods that introduce CF(2)H and CH(2)F groups into organic molecules. These fluorinated groups contribute significantly to the pharmaceutical and agrochemical properties of the target molecules (Hu, Zhang, & Wang, 2009).

Mechanism of Action

The mechanism of action is particularly relevant for bioactive compounds. It describes how the compound interacts with biological systems.

Safety and Hazards

Safety data sheets (SDS) are a common source of safety and hazard information. They provide information on handling, storage, personal protective equipment, first-aid measures, and disposal considerations.